Cas no 1804369-80-9 (Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804369-80-9
• MF: C₁₂H₁₁BrF₅NO₃
• MW: 392.116660356522
• CID: 4844136
• Update Time: 2025-07-18

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H11BrF5NO3/c1-2-21-9(20)3-6-7(4-13)8(22-12(16,17)18)5-19-10(6)11(14)15/h5,11H,2-4H2,1H3
• InChI Key： ZWDLOTHTUDYESF-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)F)C=1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804369-80-9): A Comprehensive Overview

Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804369-80-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a bromomethyl group, a difluoromethyl group, and a trifluoromethoxy group within its pyridine core imparts distinct chemical properties that are highly conducive to further functionalization and derivatization.

The significance of this compound in modern drug discovery cannot be overstated. Its structural features align well with the current trends in medicinal chemistry, particularly in the development of small-molecule inhibitors targeting complex biological pathways. The bromomethyl group serves as a versatile handle for cross-coupling reactions, enabling the facile introduction of additional functional moieties. This reactivity is particularly useful in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active agents.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of both difluoromethyl and trifluoromethoxy groups into the pyridine scaffold of Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate aligns with this trend. These fluorinated substituents are known to modulate electronic properties and influence interactions with biological macromolecules, making them indispensable in the design of next-generation therapeutics.

The compound's utility extends beyond its role as a synthetic intermediate. It has been explored in the synthesis of novel pharmacophores targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, recent studies have demonstrated its potential in generating potent kinase inhibitors by leveraging its reactive sites for further derivatization. The ability to modify both the pyridine core and the ester functionality provides chemists with ample opportunities to fine-tune physicochemical properties such as solubility, permeability, and bioavailability.

The growing interest in fluorinated pyridines is also reflected in the academic literature. Researchers have reported on the synthesis and characterization of numerous derivatives derived from Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate, highlighting its versatility. These studies often focus on optimizing reaction conditions to maximize yield and purity while minimizing side products. The compound's stability under various reaction conditions further enhances its appeal as a building block in multi-step synthetic protocols.

In addition to its pharmaceutical applications, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate has shown promise in materials science research. Its unique structural features make it a candidate for developing advanced materials with tailored electronic properties. For example, fluorinated pyridines have been investigated as components in organic semiconductors and liquid crystals due to their ability to influence charge transport and molecular packing.

The future prospects for Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate are bright, given the ongoing advancements in synthetic methodologies and computational chemistry. The integration of machine learning algorithms for predicting molecular properties has further accelerated the discovery process, allowing researchers to rapidly screen large libraries of compounds for potential therapeutic applications. This compound remains at the forefront of such efforts, offering a rich scaffold for innovation.

In conclusion, Ethyl 4-(bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804369-80-9) represents a cornerstone in modern chemical synthesis and drug discovery. Its multifaceted utility as a synthetic intermediate and its alignment with current trends in medicinal chemistry underscore its importance. As research continues to evolve, this compound is poised to play an even greater role in shaping the future of pharmaceuticals and materials science.